N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid
CAS No.:
Cat. No.: VC20172595
Molecular Formula: C31H33Cl2FN4O5S
Molecular Weight: 663.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C31H33Cl2FN4O5S |
|---|---|
| Molecular Weight | 663.6 g/mol |
| IUPAC Name | N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C24H25Cl2FN4O2.C7H8O3S/c1-31-9-14-5-13(6-15(14)10-31)11-33-21-8-19-16(7-20(21)32-2)24(29-12-28-19)30-18-4-3-17(25)22(26)23(18)27;1-6-2-4-7(5-3-6)11(8,9)10/h3-4,7-8,12-15H,5-6,9-11H2,1-2H3,(H,28,29,30);2-5H,1H3,(H,8,9,10) |
| Standard InChI Key | GQLLAIBEWDUUBQ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.CN1CC2CC(CC2C1)COC3=C(C=C4C(=C3)N=CN=C4NC5=C(C(=C(C=C5)Cl)Cl)F)OC |
Introduction
Biological Activities
| Biological Activity | Description |
|---|---|
| Antibacterial | Effective against various bacterial strains. |
| Antifungal | Active against fungal infections. |
| Anticonvulsant | Used in treating seizures. |
| Anti-inflammatory | Reduces inflammation. |
| Anti-HIV | Shows potential in HIV treatment. |
| Anticancerous | Exhibits cytotoxic effects on cancer cells. |
| Analgesic | Provides pain relief. |
Synthesis and Derivatives
Quinazolines can be synthesized through various methods, including condensation reactions and cyclization processes. Derivatives of quinazolines are often created by modifying the basic quinazoline structure with different substituents to enhance or alter their biological activities.
Synthesis Methods
-
Condensation Reactions: Commonly used to form the quinazoline ring.
-
Cyclization Processes: Involves the formation of the ring structure through intramolecular reactions.
Derivatives
Derivatives like N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[3-methyl-3-(4-methylpiperazin-1-yl)but-1-ynyl]quinazolin-6-yl]prop-2-enamide are examples of modified quinazolines with specific biological activities, such as inhibiting epidermal growth factor receptors .
Research Findings
While specific research findings on N-(3,4-dichloro-2-fluorophenyl)-6-methoxy-7-[(2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)methoxy]quinazolin-4-amine;4-methylbenzenesulfonic acid are not available, studies on similar quinazoline derivatives highlight their potential in medicinal chemistry. For instance, compounds like selatinib ditosilate are being explored for their antineoplastic activities .
Antimicrobial Activities
Quinazoline derivatives have shown promising results in antimicrobial screenings, with some compounds exhibiting strong antibacterial and antifungal activities .
Anticancer Activities
Quinazolines are also investigated for their anticancer properties, with some derivatives acting as inhibitors of growth factor receptors, which are implicated in tumor growth .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume